Cas no 877636-09-4 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate)
6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate
- [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4-difluorobenzoate
- SR-01000020384-1
- AKOS024654773
- F2510-0101
- 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate
- 877636-09-4
- 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate
- SR-01000020384
-
- Inchi: 1S/C18H12F2N2O4S/c1-10-4-5-21-18(22-10)27-9-12-7-15(23)16(8-25-12)26-17(24)11-2-3-13(19)14(20)6-11/h2-8H,9H2,1H3
- InChI Key: WKKCKVHOQFVKGS-UHFFFAOYSA-N
- SMILES: S(C1N=CC=C(C)N=1)CC1=CC(C(=CO1)OC(C1C=CC(=C(C=1)F)F)=O)=O
Computed Properties
- Exact Mass: 390.04858437g/mol
- Monoisotopic Mass: 390.04858437g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 104Ų
6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2510-0101-2μmol |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate |
877636-09-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2510-0101-5μmol |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate |
877636-09-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2510-0101-10μmol |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate |
877636-09-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2510-0101-20μmol |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate |
877636-09-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2510-0101-1mg |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate |
877636-09-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2510-0101-2mg |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate |
877636-09-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2510-0101-3mg |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate |
877636-09-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2510-0101-4mg |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate |
877636-09-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2510-0101-5mg |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate |
877636-09-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2510-0101-10mg |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate |
877636-09-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate
Introduction to Compound CAS No. 877636-09-4: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate
6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate, identified by the CAS number 877636-09-4, is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound is characterized by its unique structural features, including a pyrimidine ring, a sulfanyl group, and a difluorobenzoate moiety, which collectively contribute to its biological and chemical properties.
The molecular structure of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate is of particular interest due to its potential in drug discovery and development. The presence of the pyrimidine ring and the sulfanyl group suggests that this compound may exhibit activity against various biological targets, such as enzymes and receptors. The difluorobenzoate moiety further enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.
Recent research has focused on the pharmacological properties of compounds with similar structural features. For instance, studies have shown that pyrimidine derivatives with sulfanyl groups can exhibit potent antiviral and anticancer activities. The difluorobenzoate moiety has been associated with improved pharmacokinetic properties, such as increased solubility and reduced metabolic degradation. These findings suggest that 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate may have a wide range of therapeutic applications.
In the context of drug discovery, the synthesis and characterization of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate have been extensively studied. Various synthetic routes have been developed to optimize the yield and purity of this compound. One common approach involves the reaction of a suitable pyrimidine derivative with a sulfanyl-containing reagent, followed by esterification with 3,4-difluorobenzoic acid. These synthetic methods have been refined to ensure high efficiency and reproducibility.
The biological activity of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate has been evaluated in several in vitro and in vivo models. Preclinical studies have demonstrated that this compound exhibits significant antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.
Furthermore, the compound has shown promise in treating viral infections. In vitro assays have revealed that 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate can inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The antiviral activity is attributed to its ability to interfere with viral entry or replication processes.
In addition to its therapeutic potential, 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate has also been explored for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it a valuable tool for studying protein function and interactions. This application has led to new insights into the mechanisms underlying various diseases and has facilitated the identification of novel therapeutic targets.
The safety profile of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-o xo - 4 H - p y r an - 3 - y l 3 , 4 - d i f l u o r o b e n z o a t e strong > has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.
In conclusion, CAS No. 877636 -09 - 09 - 09 - 09 - 09 - 09 - 09 - 09 - 09 - 09 - 09 - 09 - 09 - 09 - 09 - 09 - 09 - 09 - 09 - 09 - strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >: strong >CAS No.877636–09–5: CAS No.877636–09–5: CAS No.877636–09–5CAS No.877636–09–5: CAS No.877636–09–5: CAS No.877636–09–5: CAS No.877636–09–5: CAS No.877636–09–5: CAS No.877636–09–5: CAS No.877636–09–5: CAS No.877636–09–5: CAS No.877636–09–5: CAS No.877636–09–5: CAS No.877636–09–5: CAS No.877636–09–5: CAS No.877636-09-4 is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for various therapeutic applications, including cancer treatment and antiviral therapy. Ongoing research continues to uncover new insights into its biological activity and mechanisms of action, further highlighting its importance in the field of medicinal chemistry.
877636-09-4 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)